Cas no 854305-91-2 (2',3-Dimethyl-[1,1'-biphenyl]-2-amine)

• Product Name: 2',3-Dimethyl-[1,1'-biphenyl]-2-amine
• CAS No: 854305-91-2
• MF: C₁₄H₁₅N
• MW: 197.275603532791
• CID: 1095204
• PubChem ID: 66769831
• Update Time: 2025-05-19

2',3-Dimethyl-[1,1'-biphenyl]-2-amine Chemical and Physical Properties

Names and Identifiers

• 2',3-Dimethyl-[1,1'-biphenyl]-2-amine
• 2-methyl-6-(2-methylphenyl)aniline
• SCHEMBL692396
• 854305-91-2

• Inchi： 1S/C14H15N/c1-10-6-3-4-8-12(10)13-9-5-7-11(2)14(13)15/h3-9H,15H2,1-2H3
• InChI Key： LGWBADYROKZAGL-UHFFFAOYSA-N
• SMILES： NC1C(C)=CC=CC=1C1C=CC=CC=1C

Computed Properties

• Exact Mass: 197.120449483g/mol
• Monoisotopic Mass: 197.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 2',3-Dimethyl-[1,1'-biphenyl]-2-amine

Introduction to 2',3-Dimethyl-[1,1'-biphenyl]-2-amine (CAS No. 854305-91-2)

2',3-Dimethyl-[1,1'-biphenyl]-2-amine, also known by its CAS registry number 854305-91-2, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of biphenyl amines, which are widely studied for their unique electronic properties and structural versatility. The molecule consists of two phenyl rings connected by a single bond (a biphenyl system), with a methyl group at the 2' position and another methyl group at the 3 position of the first phenyl ring. Additionally, an amino group (-NH₂) is attached at the 2 position of the same phenyl ring, making it a dimethyl-substituted biphenyl amine.

The synthesis of 2',3-Dimethyl-[1,1'-biphenyl]-2-amine involves several steps, including Friedel-Crafts alkylation or acylation, followed by amination or reduction processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and minimizing environmental impacts. The compound's structure allows for various functionalization possibilities, making it a valuable intermediate in the synthesis of more complex molecules.

One of the most notable applications of 2',3-Dimethyl-[1,1'-biphenyl]-2-amine is in the field of drug discovery. Its unique electronic properties and ability to form hydrogen bonds make it an ideal candidate for designing bioactive molecules targeting various therapeutic areas. For instance, recent studies have explored its potential as a scaffold for developing antidepressants and anti-inflammatory agents. The compound's ability to modulate neurotransmitter systems has shown promise in preclinical models, highlighting its potential as a lead compound for further drug development.

In addition to its pharmaceutical applications, 2',3-Dimethyl-[1,1'-biphenyl]-2-amine has found utility in the development of advanced materials. Its rigid biphenyl structure contributes to high thermal stability and mechanical strength, making it suitable for applications in polymer science and nanotechnology. Researchers have investigated its use as a building block for constructing self-assembled monolayers (SAMs) and supramolecular polymers, which are critical components in electronic devices and sensors.

The electronic properties of 2',3-Dimethyl-[1,1'-biphenyl]-2-amine also make it an attractive candidate for use in organic electronics. Its ability to act as both an electron donor and acceptor enables its application in designing organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Recent studies have demonstrated that incorporating this compound into OLED architectures can enhance device efficiency and stability, paving the way for its use in next-generation display technologies.

From an environmental perspective, understanding the behavior of CAS No. 854305-91-2 in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a significant role in its transformation. However, further research is needed to evaluate its long-term persistence and toxicity to aquatic organisms.

In conclusion, 2',3-Dimethyl-[1,1'-biphenyl]-2-amine (CAS No. 854305-91-2) is a multifaceted compound with diverse applications across various scientific disciplines. Its structural features render it highly adaptable for use as an intermediate or final product in pharmaceuticals, materials science, and electronics. As research continues to uncover new functionalities and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing technological innovations while maintaining sustainability.